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Compound of Interest

Compound Name: 2-Picolineborane

CAS No.: 3999-38-0

Cat. No.: B1247430

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential procedures for the safe

handling and storage of solid 2-Picolineborane (CAS 3999-38-0). Adherence to these

guidelines is critical to ensure personnel safety, maintain the integrity of the compound, and

achieve reliable experimental outcomes.

Compound Identification and Properties
2-Picolineborane is a versatile and stable amine-borane complex widely utilized as a reducing

agent in organic synthesis, particularly in reductive aminations. It serves as a less toxic and

more stable alternative to other reducing agents like sodium cyanoborohydride.

Physical and Chemical Properties
The physical and chemical properties of 2-Picolineborane are summarized in the table below.
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Property Value Source

Chemical Formula C₆H₁₀BN

Molecular Weight 106.96 g/mol

Appearance White to off-white solid/powder

Melting Point 44-48 °C (111-118 °F)

Density 1.297 g/mL at 25 °C

Flash Point 100 °C (212 °F)

Solubility

Very soluble: Methanol, THF,

diglyme, benzene. Slightly

soluble: Water, cyclohexane.

Sparingly soluble:

Dichloromethane, Ethyl

Acetate.

N/A

Stability

Stable under recommended

storage conditions. Samples

have been stored for over a

year in air without significant

decomposition. Moisture-

sensitive.

N/A

Safety and Hazard Information
Solid 2-Picolineborane is a hazardous chemical that requires careful handling to mitigate

risks. The primary hazards are its flammability, toxicity, and reactivity with water.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Solids 1 H228: Flammable solid

Substances and mixtures

which in contact with water

emit flammable gases

2
H261: In contact with water

releases flammable gas

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 1 H330: Fatal if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

NFPA 704 Hazard Diamond
The NFPA 704 diamond for 2-Picolineborane provides a quick visual representation of the

hazards associated with the compound.

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient

temperature before ignition can occur.

Instability (Yellow): 2 - Readily undergoes violent chemical change at elevated temperatures

and pressures.

Special (White): W - Reacts with water in a dangerous manner.

Handling Protocols
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Due to its air and moisture sensitivity, solid 2-Picolineborane should be handled under an inert

atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Picolineborane.

PPE Specification

Eye Protection Tightly fitting safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile). Gloves

must be inspected prior to use.

Skin and Body Protection Flame-retardant lab coat and closed-toe shoes.

Respiratory Protection

For operations outside of a ventilated enclosure

or if dust is generated, a full-face respirator with

appropriate cartridges should be used.

Experimental Protocol: Weighing and Dispensing in a
Glovebox
This protocol outlines the procedure for safely weighing and dispensing solid 2-Picolineborane
in an inert atmosphere glovebox.

Preparation:

Ensure the glovebox has a dry, inert atmosphere (low ppm O₂ and H₂O).

Gather all necessary equipment: a clean, dry reaction flask with a stopper, a spatula, a

weighing boat, and the container of 2-Picolineborane.

Transfer all items into the glovebox antechamber and perform at least three evacuate-refill

cycles before moving them into the main chamber.

Weighing:

Inside the glovebox, carefully open the 2-Picolineborane container.
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Using a clean, dry spatula, transfer the desired amount of the solid to the weighing boat on

a tared balance.

Record the weight.

Transfer to Reaction Vessel:

Carefully transfer the weighed solid from the weighing boat into the reaction flask.

Securely stopper the reaction flask.

Cleanup and Storage:

Securely close the main container of 2-Picolineborane.

Clean any spills within the glovebox using appropriate procedures.

Remove the stoppered reaction flask from the glovebox via the antechamber, performing

the evacuate-refill cycles.

Experimental Workflow: Reductive Amination (General
Procedure)
2-Picolineborane is an effective reagent for the one-pot reductive amination of aldehydes and

ketones.
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Reaction Setup

Reaction

Work-up and Purification

Combine aldehyde/ketone and amine in a suitable solvent (e.g., Methanol) in a reaction flask.

Add 2-Picolineborane to the mixture.

Stir the reaction mixture at room temperature.

Monitor the reaction progress by TLC or LC-MS.

Quench the reaction with water or dilute acid (use caution due to gas evolution).

Upon completion

Extract the product with an organic solvent.

Purify the product by chromatography or crystallization.

Click to download full resolution via product page

Caption: General workflow for a one-pot reductive amination using 2-Picolineborane.
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Storage and Stability
Proper storage of 2-Picolineborane is crucial to maintain its integrity and prevent hazardous

situations.

Storage Conditions
Temperature: Store in a cool, dry, well-ventilated place. Recommended storage temperature

is 2-8 °C.

Atmosphere: Store under an inert gas (e.g., argon or nitrogen).

Container: Keep the container tightly closed.

Incompatibilities: Store away from incompatible materials such as water, acids, and strong

oxidizing agents.

Logical Decision Tree for Storage
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Is the 2-Picolineborane container opened?

Yes

Yes

No

No

Is an inert atmosphere glovebox or Schlenk line available for repackaging?

Store in a cool (2-8 °C), dry, well-ventilated area away from incompatible materials.

Repackage under inert atmosphere in a tightly sealed container.

Yes

If not, use immediately and do not store the opened container for an extended period.

No

Click to download full resolution via product page

Caption: Decision tree for the appropriate storage of solid 2-Picolineborane.

Chemical Compatibility and Reactivity
Understanding the chemical incompatibilities of 2-Picolineborane is essential to prevent

hazardous reactions.

Incompatible Materials
Water: Reacts violently with water, releasing flammable gases (hydrogen). Do not use water

to extinguish fires involving 2-Picolineborane.

Acids: Reacts with acids, potentially forming dihydrogen and other gases.
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Strong Oxidizing Agents: Incompatible with strong oxidizing agents.

Alcohols: May react with alcohols. Segregate from alcohols.

Chemical Incompatibility Chart

2-Picolineborane

Water

Violent reaction,
flammable gas evolution

Acids

Gas evolution

Strong Oxidizing
Agents

Fire/Explosion Hazard

Alcohols

Potential reaction

Click to download full resolution via product page

Caption: Chemical incompatibility chart for 2-Picolineborane.

Spill and Waste Management
Spill Response

Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

Prevent the spill from coming into contact with water or moisture.

Cover the spill with a dry, inert absorbent material (e.g., sand or vermiculite).
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Carefully sweep up the absorbed material and place it in a sealed container for disposal.

Do not use water to clean up spills.

Waste Disposal
Dispose of waste 2-Picolineborane and contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Do not dispose of 2-Picolineborane in waste streams containing acids or oxidants.

This technical guide is intended to provide comprehensive information for the safe handling

and storage of solid 2-Picolineborane. Always consult the Safety Data Sheet (SDS) for the

most current and detailed information before working with this compound.

To cite this document: BenchChem. [In-Depth Technical Guide: Handling and Storage of
Solid 2-Picolineborane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247430/docs#in-depth-technical-guide-handling-
and-storage-of-solid-2-picolineborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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